Cas no 127169-82-8 (8-fluoro-3,4-dihydronaphthalen-2(1H)-one)

• Product Name: 8-fluoro-3,4-dihydronaphthalen-2(1H)-one
• CAS No: 127169-82-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD04038616
• CID: 135886
• PubChem ID: 4137901
• Update Time: 2025-04-19

8-fluoro-3,4-dihydronaphthalen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-Tetralone
• 2(1H)-Naphthalenone,8-fluoro-3,4-dihydro-
• 8-fluoro-3,4-dihydro-1H-naphthalen-2-one
• 2(1H)-Naphthalenone,8-fluoro-3,4-dihydro
• 8-Fluoro-3,4-dihydro-2(1H)-naphthalenone
• 8-fluoro-3,4-dihydro-2(1H)-napthalenone
• 8-Fluoro-3,4-dihydronaphthalen-2(1H)-one
• 2(1H)-Naphthalenone, 8-fluoro-3,4-dihydro-
• PubChem17942
• 8-fluorotetralin-2-one
• AMOT0613
• MQCCLMXABWLNIF-UHFFFAOYSA-N
• 3404AH
• AB17130
• DB-0
• N10442
• SCHEMBL1871985
• AS-65605
• AKOS006294887
• 127169-82-8
• A805654
• SY267880
• DTXSID50399774
• FT-0655218
• MFCD04038616
• CS-M0068
• AM9096
• 8-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-ONE
• DB-003577
• 8-fluoro-3,4-dihydronaphthalen-2(1H)-one

• MDL： MFCD04038616
• Inchi： 1S/C10H9FO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-3H,4-6H2
• InChI Key： MQCCLMXABWLNIF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CC(CC2)=O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.20
• Boiling Point: 273.2 °C at 760 mmHg
• Flash Point: 273.2 °C at 760 mmHg
• Refractive Index: 1.542
• PSA: 17.07000
• LogP: 1.88350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins